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Compound of Interest

Compound Name: 4,6-Dimethylpyrimidine

Cat. No.: B031164 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 4,6-dimethylpyrimidine, a

heterocyclic organic compound of significant interest in medicinal chemistry and materials

science. This document details its fundamental molecular and physical properties, outlines

established synthesis protocols, and explores its applications as a versatile building block in

the development of novel therapeutic agents and functional materials. The information is

presented to support advanced research and development activities.

Core Molecular and Physical Properties
4,6-Dimethylpyrimidine is a substituted pyrimidine with the chemical formula C₆H₈N₂.[1][2][3]

Its structure consists of a pyrimidine ring with methyl groups attached at the 4 and 6 positions.

This substitution pattern influences its chemical reactivity and physical characteristics.

Molecular Data
A summary of the key molecular identifiers and properties for 4,6-dimethylpyrimidine is

provided in the table below.
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Property Value Source

Molecular Formula C₆H₈N₂ [1][2][3]

Molecular Weight 108.14 g/mol [1][2][3]

IUPAC Name 4,6-dimethylpyrimidine [1]

CAS Number 1558-17-4 [1][2][3]

SMILES CC1=CC(=NC=N1)C [1]

InChI Key
LSBIUXKNVUBKRI-

UHFFFAOYSA-N
[1]

Physicochemical Properties
The physical and chemical properties of 4,6-dimethylpyrimidine determine its handling,

storage, and application. It is a liquid at room temperature with a characteristic pyrimidine-like

odor.[4]

Property Value Source

Physical State Liquid [3][4]

Boiling Point 154 °C (lit.) [3]

Density 0.98 g/mL at 25 °C (lit.) [3]

Refractive Index n20/D 1.490 (lit.) [3]

Flash Point 46 °C (114.8 °F) - closed cup [3]

Solubility

Soluble in ethanol and

methanol; moderately soluble

in water.

[4]

Synthesis and Experimental Protocols
The synthesis of 4,6-dimethylpyrimidine and its derivatives is a critical aspect of its utility.

Several methods have been reported, with the condensation of a β-dicarbonyl compound with
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a guanidine salt being a common approach for related structures.

Synthesis of 2-Amino-4,6-dimethylpyrimidine
A prevalent method for synthesizing a closely related and important derivative, 2-amino-4,6-
dimethylpyrimidine, involves the reaction of a guanidine salt with acetylacetone in an

aqueous alkaline medium.[5]

Experimental Protocol:

Reaction Setup: To 250 parts of water, add 135.5 parts of guanidine nitrate, 83.5 parts of

sodium carbonate, and 100 parts of acetylacetone.

Heating: Heat the resulting slurry to 50-55 °C for 6 hours.

Cooling and Dilution: Cool the reaction mixture to room temperature and dilute it to 488 parts

with water.

Crystallization: Further cool the solution to 10 °C and hold for 1 hour to allow for

crystallization.

Filtration and Washing: Filter the precipitate and wash the filter cake with 75 parts of a 25%

brine solution at 5-10 °C.

Recrystallization: Add the wet cake to 330 parts of water and heat to 85-90 °C.

Decolorization: Add 4.4 parts of activated carbon and clarify the solution after 15 minutes.

Salting Out and Final Crystallization: To the hot filtrate, add 95 parts of salt and stir for 10

minutes. Cool the slurry to 15 °C, stir for an additional 15 minutes, and then filter.

Final Washing and Drying: Wash the cake with 30 parts of water at 5-10 °C, suck dry, and

then dry at 50 °C.

Applications in Research and Drug Development
Pyrimidine derivatives are fundamental components in a vast array of biologically active

molecules, including nucleic acids and numerous pharmaceuticals.[6] 4,6-Dimethylpyrimidine
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and its derivatives serve as crucial intermediates in the synthesis of more complex heterocyclic

systems. These systems are foundational to many active pharmaceutical ingredients (APIs)

with potential anticancer, antiviral, and anti-inflammatory activities.[7]

Derivatives of 4,6-dimethylpyrimidine have been investigated for a range of biological

activities. For instance, 2-thiosubstituted derivatives have shown promising plant growth-

stimulating activity.[8][9] This highlights the versatility of the 4,6-dimethylpyrimidine scaffold in

generating novel bioactive compounds.

Logical Workflow for Derivative Synthesis and
Screening
The following diagram illustrates a typical workflow for the synthesis of 4,6-
dimethylpyrimidine derivatives and their subsequent biological evaluation, a common practice

in drug discovery and agrochemical research.
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Workflow for Synthesis and Screening of 4,6-Dimethylpyrimidine Derivatives
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Caption: A logical workflow for the synthesis and biological evaluation of 4,6-
dimethylpyrimidine derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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